Motoma

• CAS No.: 87079-99-0
• Molecular Formula: C14H21N5O5
• Molecular Weight: 339.35 g/mol
• IUPAC Name: 9-[(2R,3R,4R,5R)-3,4-dimethoxy-5-(methoxymethyl)oxolan-2-yl]-N-methoxypurin-6-amine
• InChI: InChI=1S/C14H21N5O5/c1-20-5-8-10(21-2)11(22-3)14(24-8)19-7-17-9-12(18-23-4)15-6-16-13(9)19/h6-8,10-11,14H,5H2,1-4H3,(H,15,16,18)/t8-,10-,11-,14-/m1/s1
• InChI Key: DEFLNOSTNCSZRB-IDTAVKCVSA-N
• SMILES: COCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)NOC)OC)OC
• Isomeric SMILES: COC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)NOC)OC)OC
• Synonyms: MOTOMA; N(6)-methoxy-2',3',5'-tri-O-methyladenosine

Description

Motoma, a flagship brand under Shenzhen this compound Power Co., Ltd. (established in 1994), specializes in advanced lithium-based battery technologies, particularly lithium iron phosphate (LiFePO4) and lithium polymer batteries. With a 30-year legacy, this compound operates a 20,000 m² production facility and serves over 90 countries, emphasizing innovation in renewable energy storage and consumer electronics .

Comparison with Similar Compounds

Key Findings :

• This compound leads in thermal resilience and cycle longevity, critical for EVs in harsh climates.
• Power-Sonic and Goldencell lag in energy density, though Goldencell offers competitive pricing.

Consumer Electronics: this compound vs. Apple, Samsung, and Huawei

Parameter	This compound LIP703031-1000	Apple Watch	Huawei Watch 4 Pro
Capacity (mAh)	1,000	300–560	455
Charge Time (Hours)	2.3–2.5	1.5–2.0	1.8–2.2
Discharge Temp Range	-20°C to 65°C	-10°C to 45°C	-10°C to 50°C
Cycle Life (80% DoD)	800 cycles	500 cycles	600 cycles

Key Findings :

• This compound’s smartwatch batteries provide 2–3x higher capacity than Apple and Huawei, enabling extended usage.
• Competitors excel in faster charging but sacrifice operational range in extreme temperatures.

Aging Performance: this compound vs. Panasonic NCR

Parameter	This compound LiFePO4	Panasonic NCR
Initial Capacity (0.1C)	1,590 mAh	3,290 mAh
Capacity After 500 Cycles	1,375 mAh (7.5% loss)	2,980 mAh (9.4% loss)
Voltage Stability	Stable at high C-rates	Gradual decline at 1C
Coulombic Efficiency	~100%	~99%

Sources:

Key Findings :

• Panasonic NCR offers higher initial capacity but degrades faster under cyclic loads.
• This compound maintains voltage stability in high-drain applications (e.g., power tools).

Competitive Advantages and Limitations

Advantages :

• Extreme Environment Suitability : this compound’s batteries operate reliably in deserts and coastal regions .
• Cost-Effectiveness : Lower lifecycle costs due to extended durability .
• Customization : Tailored solutions for EVs, solar storage, and wearables .

Limitations :

• Charging Speed : Slower than Apple and Samsung in consumer electronics .
• Energy Density : Slightly lower than Panasonic’s NCR for high-capacity applications .